Cas no 914637-10-8 (4-Aminomethyl-5-methyl-2-(pyridin-4-yl)oxazole)

• Product Name: 4-Aminomethyl-5-methyl-2-(pyridin-4-yl)oxazole
• CAS No: 914637-10-8
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD08056289
• CID: 1074418
• PubChem ID: 26967204
• Update Time: 2025-06-15

4-Aminomethyl-5-methyl-2-(pyridin-4-yl)oxazole Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-5-methyl-2-(pyridin-4-yl)oxazole
• 1-(5-METHYL-2-PYRIDIN-4-YL-1,3-OXAZOL-4-YL)METHYLAMINE
• AKOS022536766
• [5-methyl-2-(pyridin-4-yl)-1,3-oxazol-4-yl]methanamine
• 914637-10-8
• TS-01485
• (5-methyl-2-pyridin-4-yl-1,3-oxazol-4-yl)methanamine
• DTXSID70650354
• 1-[5-Methyl-2-(pyridin-4-yl)-1,3-oxazol-4-yl]methanamine

• MDL： MFCD08056289
• Inchi： 1S/C10H11N3O/c1-7-9(6-11)13-10(14-7)8-2-4-12-5-3-8/h2-5H,6,11H2,1H3
• InChI Key： UQCRUMHPDSDVHX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN=CC=2)=NC(CN)=C1C

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 4-Aminomethyl-5-methyl-2-(pyridin-4-yl)oxazole

Professional Introduction to 4-Aminomethyl-5-methyl-2-(pyridin-4-yl)oxazole (CAS No. 914637-10-8)

4-Aminomethyl-5-methyl-2-(pyridin-4-yl)oxazole is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 914637-10-8, has garnered attention due to its structural features and its role in the development of novel pharmaceutical agents. The presence of both amino and pyridine functional groups makes it a versatile building block for synthetic chemistry, particularly in the synthesis of more complex molecules.

The compound’s structure consists of an oxazole ring substituted with a 4-aminomethyl group at the 5-position and a methyl group at the 2-position, further modified by a pyridin-4-yl group at the 2-position. This arrangement not only contributes to its chemical reactivity but also opens up possibilities for various biological activities. The oxazole ring is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in drug design.

In recent years, there has been a growing interest in oxazole derivatives due to their demonstrated efficacy in various therapeutic areas. Research has shown that oxazole-based compounds can exhibit properties such as antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution pattern of 4-Aminomethyl-5-methyl-2-(pyridin-4-yl)oxazole may contribute to unique pharmacological effects, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling, have been employed to construct the desired molecular framework efficiently. These synthetic strategies are crucial for producing enough material for both laboratory-scale studies and potential clinical trials.

The pyridine moiety in 4-Aminomethyl-5-methyl-2-(pyridin-4-yl)oxazole not only enhances the compound’s solubility in polar solvents but also allows for further functionalization through various chemical transformations. This feature makes it an attractive scaffold for medicinal chemists looking to develop new drugs with improved pharmacokinetic properties. Additionally, the amino group provides a site for derivatization, enabling the creation of analogs with tailored biological activities.

Recent studies have explored the biological activity of related oxazole derivatives, providing insights into their potential therapeutic applications. For instance, some derivatives have shown promising results in preclinical models as inhibitors of specific enzymes involved in cancer progression or as modulators of inflammatory pathways. While more research is needed to fully understand the mechanisms of action of 4-Aminomethyl-5-methyl-2-(pyridin-4-yl)oxazole, these findings suggest that it could be a valuable addition to the pharmacopeia.

The compound’s potential as a pharmaceutical agent is further supported by its favorable physicochemical properties, such as low toxicity and good metabolic stability. These characteristics are essential for any drug candidate intended for human use. Moreover, the structural diversity offered by this molecule allows researchers to explore different chemical spaces, increasing the likelihood of discovering novel therapeutic entities.

In conclusion, 4-Aminomethyl-5-methyl-2-(pyridin-4-yl)oxazole (CAS No. 914637-10-8) represents a significant advancement in chemical and pharmaceutical research. Its unique structure and potential biological activities make it a compelling subject for further study. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an important role in the development of future medications.